Cas no 790684-90-1 (Benzoic acid, 2-azido-4-methyl-)

• Product Name: Benzoic acid, 2-azido-4-methyl-
• CAS No: 790684-90-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 533439
• PubChem ID: 71402938
• Update Time: 2025-04-19

Benzoic acid, 2-azido-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-azido-4-methyl-
• 2-azido-4-methylbenzoic acid
• SCHEMBL19699140
• EN300-6472869
• DTXSID90823881
• 790684-90-1

• Inchi： 1S/C8H7N3O2/c1-5-2-3-6(8(12)13)7(4-5)10-11-9/h2-4H,1H3,(H,12,13)
• InChI Key： CGZNTKQMTKGAMK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids